4-[(3,5-Dimethoxy-4-propoxyphenyl)methyl]-7-ethoxyisoquinolin-8-ol

• Molecular Formula: C23H27NO5
• Molecular Weight: 397.5 g/mol
• IUPAC Name: 4-[(3,5-dimethoxy-4-propoxyphenyl)methyl]-7-ethoxyisoquinolin-8-ol
• InChI: InChI=1S/C23H27NO5/c1-5-9-29-23-20(26-3)11-15(12-21(23)27-4)10-16-13-24-14-18-17(16)7-8-19(22(18)25)28-6-2/h7-8,11-14,25H,5-6,9-10H2,1-4H3
• InChI Key: BZVOICQWDQXWKX-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C=C(C=C1OC)CC2=CN=CC3=C2C=CC(=C3O)OCC)OC

Description

4-[(3,5-Dimethoxy-4-propoxyphenyl)methyl]-7-ethoxyisoquinolin-8-ol is a synthetic isoquinoline derivative characterized by a hydroxyl group at position 8, an ethoxy group at position 7, and a 3,5-dimethoxy-4-propoxyphenylmethyl substituent at position 4 of the isoquinoline core. Isoquinoline derivatives are widely studied for their diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues with Isoquinoline Cores

Methyl 3-methyl-5,8-dioxo-7-(phenylamino)-1-(thiophen-2-yl)-5,8-dihydroisoquinoline-4-carboxylate (5e) and Methyl 7-(4-methoxyphenylamino)-3-methyl-5,8-dioxo-1-(thiophen-2-yl)-5,8-dihydroisoquinoline-4-carboxylate (5f) :

• Core Structure: Both 5e and 5f share the 5,8-dioxo-5,8-dihydroisoquinoline backbone, distinct from the target compound’s fully aromatic isoquinoline system.
• Substituents: 5e: Features a phenylamino group at position 7 and a thiophen-2-yl group at position 1. 5f: Includes a 4-methoxyphenylamino group at position 7, enhancing electron-donating effects compared to 5e. Target Compound: Lacks the 5,8-diketone system but introduces a bulky 3,5-dimethoxy-4-propoxyphenylmethyl group, likely increasing steric hindrance and lipophilicity.
• Spectral Data: The target compound’s hydroxyl group (absent in 5e/5f) would likely produce distinct IR peaks near 3400–3500 cm⁻¹ (O-H stretch) and downfield-shifted NMR signals for aromatic protons .

Compounds with Shared Aromatic Substituents

2-(3,5-Dimethoxy-4-propoxyphenyl)ethan-1-amine hydrochloride :

• Aromatic Group : Shares the 3,5-dimethoxy-4-propoxyphenyl moiety with the target compound, which is linked via an ethanamine chain instead of a methyl group.
• Functional Differences: The ethanamine group in this compound introduces a polar, positively charged ammonium ion (post-HCl salt formation), contrasting with the target’s isoquinoline-bound methyl linkage.

Other Structural Considerations

• (Z)-2,5-dioxopyrrolidin-1-yl 4-(4-(2-(difluoroboryl)-4-hydroxybenzylidene)-2-methyl-5-oxo-4,5-dihydro-1H-imidazol-1-yl)butanoate : While unrelated in core structure, its boron-difluoride complex highlights the importance of electron-withdrawing substituents (e.g., ethoxy in the target) in modulating reactivity.
• Monepantel (MOP) : A benzamide derivative with trifluoromethyl groups; its sulfanyl and cyano substituents contrast with the target’s oxygen-rich substituents, underscoring divergent solubility and metabolic stability profiles.

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound Name	Core Structure	Key Substituents	Melting Point (°C)	Notable Spectral Features (IR/NMR)
Target Compound	Isoquinolin-8-ol	4-(3,5-dimethoxy-4-propoxyphenyl)methyl, 7-ethoxy	Not reported	O-H stretch (3400–3500 cm⁻¹, IR)
5e	5,8-Dioxo-isoquinoline	7-(Phenylamino), 1-(thiophen-2-yl), 3-methyl, 4-carbomethoxy	163.3–165.3	1699 cm⁻¹ (C=O ester), 1671 cm⁻¹ (C=O quinone)
2-(3,5-Dimethoxy-4-propoxyphenyl)ethan-1-amine	Benzene	3,5-Dimethoxy-4-propoxy, ethan-1-amine (HCl salt)	Not reported	NH₃⁺ stretch (2500–3000 cm⁻¹, IR)

Table 2: Substituent Impact on Properties

Substituent Type	Target Compound	5e/5f	2-(3,5-Dimethoxy...)
Aromatic Groups	Bulky, lipophilic	Thiophenyl, phenylamino	Planar, polar amine
Oxygen-Containing Groups	Ethoxy, methoxy, hydroxyl	Ester, quinone carbonyl	Methoxy, propoxy
Predicted Solubility	Moderate (polar substituents)	Low (ester/thiophenyl)	High (amine salt)

Research Findings and Discussion

• Synthetic Accessibility: The target compound’s synthesis likely involves Friedel-Crafts alkylation or Ullmann coupling for aryl-isoquinoline linkage, contrasting with 5e/5f’s condensation-based routes .
• Bioactivity Inference: The hydroxyl and ethoxy groups may enhance hydrogen-bonding interactions with biological targets, similar to phenolic compounds, whereas 5e/5f’s ester groups could confer metabolic instability.
• Limitations : Absence of empirical data (e.g., melting points, IC₅₀ values) for the target compound restricts direct pharmacological comparisons.